Cas no 1187830-47-2 (2H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine hydrochloride)

• Product Name: 2H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine hydrochloride
• CAS No: 1187830-47-2
• MF: C₆H₁₀ClN₃
• MW: 159.616699695587
• MDL: MFCD11846201
• CID: 1011114
• PubChem ID: 55283146
• Update Time: 2025-06-25

2H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-Tetrahydro-2H-pyrazolo[4,3-b]pyridine hydrochloride
• 4,5,6,7-Tetrahydro-2H-pyrazolo[4,3-b]pyridine HCl
• 4,5,6,7-Tetrahydro-2H-pyrazolo-[4,3-b]pyridine hydrochloride
• 4,5,6,7-tetrahydro-1H-pyrazolo[4,3-b]pyridine,hydrochloride
• 4,5,6,7-Tetrahydro-1H-pyrazolo[4,3-b]pyridine hydrochloride
• 2H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine hydrochloride
• AKOS025394195
• 4,5,6,7-tetrahydro-1H-pyrazolo pyridine hydrochloride
• 1571822-68-8
• A892922
• 4,5,6,7-Tetrahydro-1H-pyrazolo[4,3-b]pyridinehydrochloride
• J-514048
• 4,5,6,7-Tetrahydro-1H-pyrazolo[4,3-b]pyridine HCl
• 2156657-30-4
• DB-123169
• 4,5,6,7-Tetrahydro-1H-pyrazolo[4,3-b] Pyridine Hydrochloride
• SB31100
• AKOS006345268
• 4,5,6,7-Tetrahydro-2H-pyrazolo[4,3-b]pyridinexhydrochloride
• SC1101
• 4,5,6,7-Tetrahydro-1H-pyrazolo[4,3-b]pyridine--hydrogen chloride (1/1)
• SCHEMBL15484799
• 4,5,6,7-Tetrahydro-2H-pyrazolo[4,3-b]pyridine xhydrochloride
• 1H,4H,5H,6H,7H-Pyrazolo[4,3-b] Pyridine Hydrochloride
• DTXSID40717408
• DS-17258
• 1187830-47-2
• MFCD11846201
• D80561
• 1H,4H,5H,6H,7H-PYRAZOLO[4,3-B]PYRIDINE HYDROCHLORIDE
• 4,5,6,7-Tetrahydro-2H-pyrazolo[4,3-b]pyridine hydrochloride, AldrichCPR
• 4,5,6,7-tetrahydro-1H-pyrazolo[4,3-b]pyridine;hydrochloride
• EN300-189064
• CS-WAA0297
• SY034814
• W-204985

• MDL： MFCD11846201
• Inchi： 1S/C6H9N3.ClH/c1-2-5-6(7-3-1)4-8-9-5;/h4,7H,1-3H2,(H,8,9);1H
• InChI Key： PVKOWBFBILDXPG-UHFFFAOYSA-N
• SMILES： Cl.N1C2C=NNC=2CCC1

Computed Properties

• Exact Mass: 159.05600
• Monoisotopic Mass: 159.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.7Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• PSA: 40.71000
• LogP: 1.70780

2H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 2H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine hydrochloride

Introduction to 2H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine hydrochloride (CAS No. 1187830-47-2)

2H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine hydrochloride (CAS No. 1187830-47-2) is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The hydrochloride salt form of this compound enhances its solubility and stability, making it suitable for various experimental and clinical settings.

The molecular structure of 2H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine hydrochloride is characterized by a fused pyrazole and pyridine ring system. This unique architecture confers the molecule with specific chemical properties that are crucial for its biological activity. The presence of the hydrochloride salt form ensures that the compound is more readily available for interaction with biological targets.

Recent studies have highlighted the potential of 2H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine hydrochloride in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate specific neurotransmitter systems, potentially offering new avenues for the management of conditions such as Alzheimer's disease and Parkinson's disease. The ability to influence these systems is attributed to its ability to interact with specific receptors and enzymes involved in neurotransmission.

In addition to its neurological applications, 2H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine hydrochloride has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that this compound can inhibit key inflammatory pathways, thereby reducing inflammation and associated symptoms. This makes it a promising candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic profile of 2H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine hydrochloride has been extensively studied to understand its behavior in biological systems. It has been found to exhibit good oral bioavailability and a favorable distribution profile. These properties are essential for ensuring that the compound reaches its intended target sites in sufficient concentrations to exert its therapeutic effects. Furthermore, the compound has shown low toxicity in preclinical models, which is a critical factor for its potential use in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 2H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine hydrochloride in human subjects. Early results from phase I trials have been promising, with the compound demonstrating a favorable safety profile and preliminary evidence of efficacy in treating targeted conditions. These findings have paved the way for more advanced clinical trials to further validate its therapeutic potential.

The synthesis of 2H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine hydrochloride involves several well-established chemical reactions. The process typically starts with the condensation of an appropriate pyrazole derivative with a pyridine precursor. Subsequent steps may include cyclization reactions and the formation of the hydrochloride salt. The synthetic route is designed to be scalable and cost-effective, making it suitable for large-scale production if needed.

In conclusion, 2H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine hydrochloride (CAS No. 1187830-47-2) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, 2H,4H,5H,6H,7H-pyrazolo[4，3-b]pyridine hydrochloride is poised to play a significant role in advancing medical treatments for various diseases.